Cas no 219583-87-6 ((S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl)

• Product Name: (S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl
• CAS No: 219583-87-6
• MF: C₂₄H₂₀I₂O₄
• MW: 626.222151756287
• MDL: MFCD17018518
• CID: 1409409
• Update Time: 2025-04-20

(S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-[3-iodo-2-(methoxymethoxy)naphthalen-1-yl]-2-(methoxymethoxy)naphthalene
• (S)-2,2'-Bis(methoxymethoxy)-3,3'-diiodo-1,1'-binaphthyl
• (S)-3,3'-diiodo-2,2'-bis(methoxymethoxy)-1,1'-Binaphthalene
• (R)-3,3'-Diiodo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene
• (1R)-3,3'-Diiodo-2,2'-bis-MOMO-1,1'-binaphthalene
• C24H20I2O4
• Z0385
• 1,1'-Bi[2-(methoxymethoxy)-3-iodonaphthalene]

• MDL： MFCD17018518
• Inchi： 1S/C24H20I2O4/c1-27-13-29-23-19(25)11-15-7-3-5-9-17(15)21(23)22-18-10-6-4-8-16(18)12-20(26)24(22)30-14-28-2/h3-12H,13-14H2,1-2H3
• InChI Key： HVIYMUMYPJXEAR-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CC=CC=2C(=C1OCOC)C1=C(C(=CC2C=CC=CC1=2)I)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 489
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.735±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),

Related Categories

• Catalysts and Inorganic Chemicals Catalysts